Cas no 1152964-31-2 (3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone)

• Product Name: 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone
• CAS No: 1152964-31-2
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD11136849
• CID: 1056097
• PubChem ID: 28414411
• Update Time: 2025-10-18

3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-(1H-pyrazol-1-yl)phenyl)ethanone
• 1-[3-fluoro-4-(1H-pyrazol-1-yl)phenyl]Ethanone
• 3’-Fluoro-4’-(1-pyrazolyl)acetophenone
• 3'-Fluoro-4'-(1-pyrazolyl)acetophenone
• 1-(3-fluoro-4-pyrazol-1-ylphenyl)ethanone
• 3'-FLUORO-4'-(1H-PYRAZOL-1-YL)ACETOPHENONE
• 1-[3-Fluoro-4-(1H-pyrazol-1-yl)phenyl]ethan-1-one
• 5873AJ
• SY004885
• AB1000260
• AB0072021
• 3`-Fluoro-4`-(1H-pyrazol-1-yl)acetophenone
• 3 inverted exclamation mark -
• DTXSID60651431
• CWB96431
• 1152964-31-2
• Ethanone, 1-[3-fluoro-4-(1H-pyrazol-1-yl)phenyl]-
• DB-060718
• AKOS000221276
• 1-(3-Fluoro-4-(1h-pyrazol-1-yl)phenyl)ethan-1-one
• EN300-1293251
• A893896
• MFCD11136849
• 1-[3-FLUORO-4-(PYRAZOL-1-YL)PHENYL]ETHANONE
• AS-31667
• CS-0272059
• 3 inverted exclamation mark -Fluoro-4 inverted exclamation mark -(1-pyrazolyl)acetophenone
• 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone

• MDL： MFCD11136849
• Inchi： 1S/C11H9FN2O/c1-8(15)9-3-4-11(10(12)7-9)14-6-2-5-13-14/h2-7H,1H3
• InChI Key： GEYFXUVQFYDULL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 204.07000
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.7

Experimental Properties

• PSA: 34.89000
• LogP: 2.21400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone

3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone: A Comprehensive Overview

The compound 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone (CAS No. 1152964-31-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a pyrazole moiety and an acetophenone group. The fluorine atom at the 3' position introduces electronic effects that influence the compound's reactivity and bioavailability, while the pyrazole ring adds a layer of complexity to its chemical behavior.

Recent studies have highlighted the potential of 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone as a precursor in the synthesis of bioactive molecules. Its structure makes it an ideal candidate for exploring heterocyclic chemistry, particularly in the development of novel pharmaceutical agents. The pyrazole ring, being a five-membered aromatic heterocycle, is known for its versatility in forming hydrogen bonds and exhibiting π-π interactions, which are crucial for drug-target binding.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under different reaction conditions. For instance, researchers have demonstrated that 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone can participate in nucleophilic aromatic substitution reactions, thanks to the electron-withdrawing effects of the fluorine atom and the ketone group. This property has been exploited to synthesize derivatives with enhanced biological activity, such as inhibitors of key enzymes involved in cancer progression.

In terms of its physical properties, 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone exhibits a melting point of approximately 200°C, making it suitable for thermal reactions without decomposition. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-phase synthesis. The compound's UV-vis spectrum shows strong absorption bands in the visible region, which could be exploited for applications in optoelectronics or as a photosensitizer in photodynamic therapy.

The synthesis of 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone typically involves a multi-step process that begins with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, where β-diketones are cyclized under acidic conditions to form pyrazoles. Subsequent functionalization steps, such as Friedel-Crafts acylation or nucleophilic substitution, are then employed to introduce the fluorine atom and other substituents into the aromatic ring.

From a biological standpoint, 3'-Fluoro-4'-(1H-pyrazol-1-yl)acetophenone has shown promising activity in preliminary assays targeting kinase enzymes. Its ability to inhibit key signaling pathways makes it a valuable lead compound for drug discovery programs focused on diseases such as cancer and inflammatory disorders. Furthermore, computational studies have revealed that the compound's structure allows for favorable interactions with protein targets, enhancing its potential as a therapeutic agent.

In conclusion, 3'-Fluoro-4'-(1H-pyrazol-1-yllacetophenone (CAS No. 1152964-31-) is a versatile and intriguing molecule with significant potential in both academic research and industrial applications. Its unique structure, reactivity, and biological activity make it a valuable addition to the arsenal of compounds used in modern organic chemistry and pharmacology.